8-(2-(2-hydroxyethoxy)ethyl)-1,7-dimethyl-3-(3-phenylpropyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Pharmacological Evaluation
- A series of N-8-arylpiperazinylpropyl derivatives of imidazo[2,1-f]purine-2,4-dione derivatives were synthesized and evaluated for their potent ligand properties at the 5-HT(1A) receptor. These compounds exhibit anxiolytic-like and antidepressant-like activities in preclinical studies, suggesting their potential for further research in understanding and treating mood disorders (Zagórska et al., 2009).
- Another study focused on arylpiperazinylalkyl purine-2,4-diones and purine-2,4,8-triones, exploring their affinity for serotoninergic and dopaminergic receptors. Compounds with the purine-2,4-dione nucleus generally showed higher affinity values, indicating their potential as ligands for neurological receptors (Zagórska et al., 2015).
Receptor Affinity and Enzymatic Activity
- The study of octahydro- and 6,7-dimethoxy-3,4-dihydro-isoquinolin-2(1H)-yl-alkyl derivatives of imidazo- and pyrimidino[2,1-f]purines revealed insights into the structure-activity relationships affecting receptor and enzyme activity. This research provides a basis for the development of new compounds with potential therapeutic applications (Zagórska et al., 2016).
Antidepressant and Anxiolytic Potential
- The synthesis and biological evaluation of specific derivatives have shown potential antidepressant and anxiolytic effects, underlining the importance of these compounds in the development of new treatments for mental health disorders (Zagórska et al., 2016).
Adenosine Receptor Antagonism
- Research into 1-benzyl-3-propyl-imidazo[2,1-f]purine-2,4-diones as potent and selective A(3) adenosine receptor antagonists offers promising directions for developing new therapeutic agents, emphasizing the relevance of the purine scaffold in drug discovery (Baraldi et al., 2008).
Properties
IUPAC Name |
6-[2-(2-hydroxyethoxy)ethyl]-4,7-dimethyl-2-(3-phenylpropyl)purino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N5O4/c1-16-15-27-18-19(23-21(27)25(16)11-13-31-14-12-28)24(2)22(30)26(20(18)29)10-6-9-17-7-4-3-5-8-17/h3-5,7-8,15,28H,6,9-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSKMRSAHYNTSPG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C3=C(N=C2N1CCOCCO)N(C(=O)N(C3=O)CCCC4=CC=CC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.